Cas no 944580-93-2 (2-(3-Bromo-phenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine)

2-(3-Bromo-phenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine structure
944580-93-2 structure
Product Name:2-(3-Bromo-phenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine
CAS No:944580-93-2
MF:C14H8BrF3N2
MW:341.125932693481
CID:1000943
PubChem ID:45158620
Update Time:2025-04-20

2-(3-Bromo-phenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromo-phenyl)-7-trifluoromethyl-imidazo[1,2-a]pyridine
    • 2-(3-bromophenyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine
    • 2-(3-bromophenyl)-7-trifluoromethylimidazo[1,2-a]pyridine
    • MFCD11035991
    • SY354145
    • AKOS015969160
    • DTXSID60669596
    • 944580-93-2
    • Inchi: 1S/C14H8BrF3N2/c15-11-3-1-2-9(6-11)12-8-20-5-4-10(14(16,17)18)7-13(20)19-12/h1-8H
    • InChI Key: UTFGZJDBSHJONT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CN2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

  • Exact Mass: 339.98200
  • Monoisotopic Mass: 339.98230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.30000
  • LogP: 4.78260
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